Cas no 2229216-30-0 (2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol)

• Product Name: 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol
• CAS No: 2229216-30-0
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• CID: 6447143
• PubChem ID: 165689152
• Update Time: 2025-06-11

2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol
• EN300-1977508
• 2229216-30-0

• Inchi： 1S/C7H11ClN2S/c1-5-6(3-4-11)7(8)10(2)9-5/h11H,3-4H2,1-2H3
• InChI Key： UOGFFVVCCWJPLB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CCS

Computed Properties

• Exact Mass: 190.0331472g/mol
• Monoisotopic Mass: 190.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.8Ų

Additional information on 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol

Introduction to 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS No. 2229216-30-0)

2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol, with the CAS number 2229216-30-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyrazole ring and a thiol group. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The chlorinated pyrazole moiety is known for its ability to modulate biological processes, including enzyme inhibition and receptor binding. The presence of the thiol group adds another layer of complexity, as thiols are involved in redox reactions and can form disulfide bonds, which are crucial for protein structure and function. This combination of functional groups makes 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol a versatile molecule with potential therapeutic applications.

In the realm of medicinal chemistry, 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol has been studied for its ability to interact with various biological targets. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways that are often dysregulated in cancer and other diseases.

One notable study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol exhibits potent inhibitory activity against a specific kinase implicated in the progression of breast cancer. The researchers found that the compound effectively reduced the proliferation of cancer cells in vitro and showed promise in preclinical animal models. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer drugs.

Beyond its anticancer properties, 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways. This suggests that it could be developed into a therapeutic agent for treating inflammatory conditions.

The structural flexibility of 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol also makes it an attractive candidate for chemical modification. Researchers have explored various derivatives of this compound to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. For example, substituting different functional groups on the pyrazole ring or modifying the thiol moiety can lead to compounds with enhanced biological activity or improved pharmacokinetic profiles.

In addition to its therapeutic potential, 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol has been used as a building block in synthetic chemistry. Its unique structure allows it to participate in a variety of chemical reactions, making it a valuable intermediate for the synthesis of more complex molecules. This versatility has led to its use in the development of new materials and compounds with diverse applications.

The safety profile of 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol is an important consideration for its potential use in pharmaceuticals. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its safety profile and potential side effects in humans.

In conclusion, 2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS No. 2229216-30-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.